Cas no 350997-19-2 (Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate)

• Product Name: Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate
• CAS No: 350997-19-2
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• MDL: MFCD01924133
• CID: 878009
• PubChem ID: 3795665
• Update Time: 2025-11-02

Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Propyl 2-amino-4-(p-tolyl)thiophene-3-carboxylate
• propyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate
• AC1MXT2H
• ALBB-001722
• BBL016351
• CTK4H3591
• MolPort-001-509-335
• Oprea1_762093
• STK400559
• MFCD01924133
• VS-05292
• 350997-19-2
• DTXSID50396526
• PROPYL 2-AMINO-4-(4-METHYLPHENYL)-3-THIOPHENECARBOXYLATE
• AKOS003270456
• CHEMBRDG-BB 3000814
• CS-0318012
• Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate

• MDL： MFCD01924133
• Inchi： 1S/C15H17NO2S/c1-3-8-18-15(17)13-12(9-19-14(13)16)11-6-4-10(2)5-7-11/h4-7,9H,3,8,16H2,1-2H3
• InChI Key： KCBQLCZOZOIVJP-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OCCC)=C1N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 275.09800
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.56000
• LogP: 4.45370

Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate

Comprehensive Guide to Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate (CAS No. 350997-19-2)

Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate (CAS No. 350997-19-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique thiophene core and ester functionality, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and advanced material development.

The molecular structure of Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate features a thiophene ring substituted with an amino group at the 2-position and a 4-methylphenyl group at the 4-position. The carboxylate moiety, in the form of a propyl ester, enhances the compound's solubility and reactivity, making it a valuable building block in synthetic chemistry. Its CAS number, 350997-19-2, is a crucial identifier for researchers looking to source or study this compound.

One of the most compelling aspects of Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate is its role in the development of pharmaceutical intermediates. The thiophene scaffold is a common motif in many bioactive molecules, and modifications to this core can lead to compounds with enhanced therapeutic properties. Recent studies have explored its potential in creating anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel treatments in global healthcare.

In addition to its pharmaceutical applications, Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate is also being investigated for its use in organic electronics. The thiophene derivatives are known for their excellent charge-transport properties, making them ideal candidates for organic semiconductors and OLED materials. As the demand for sustainable and flexible electronic devices rises, this compound could play a pivotal role in next-generation technologies.

The synthesis of Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate typically involves multi-step organic reactions, including condensation, esterification, and functional group interconversion. Researchers often optimize these processes to improve yield and purity, which are critical for industrial-scale production. The compound's CAS No. 350997-19-2 is frequently referenced in patent literature and academic papers, highlighting its importance in cutting-edge research.

From a commercial perspective, the market for Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate is expanding, driven by its diverse applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical companies, research institutions, and material science laboratories. Its unique chemical properties and versatility make it a sought-after product in the fine chemicals sector.

For those working with Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for its safe use in laboratory and industrial settings.

In conclusion, Propyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate (CAS No. 350997-19-2) is a compound of significant scientific and industrial interest. Its applications span from drug discovery to advanced materials, reflecting the compound's adaptability and potential. As research continues to uncover new uses for this molecule, its relevance in chemistry and technology is expected to grow even further.